Cas no 556053-68-0 (2-(2H-1,3-benzodioxol-5-yl)propan-2-amine)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)propan-2-amine
• CAS No: 556053-68-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20923783
• CID: 2831764
• Update Time: 2023-08-07

2-(2H-1,3-benzodioxol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)propan-2-amine
• 2-(1,3-benzodioxol-5-yl)propan-2-amine
• 1,3-Benzodioxole-5-methanamine, a,a-dimethyl-
• AB66342
• 1-[3,4-(Methylenedioxy)phenyl]-1-methylethanamine

• MDL： MFCD20923783
• Inchi： 1S/C10H13NO2/c1-10(2,11)7-3-4-8-9(5-7)13-6-12-8/h3-5H,6,11H2,1-2H3
• InChI Key： JQMKHUHIDJZOLW-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5